Cas no 63367-25-9 (Benzenesulfonic acid, 5-amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]-)

Benzenesulfonic acid, 5-amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]- structure
63367-25-9 structure
Product Name:Benzenesulfonic acid, 5-amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]-
CAS No:63367-25-9
MF:C14H15NO5S
MW:309.337602853775
CID:390179
PubChem ID:71372826
Update Time:2025-04-19

Benzenesulfonic acid, 5-amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 5-amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]-
    • 5-amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]benzenesulfonic acid
    • DTXSID50795676
    • 5-Amino-2-[(4-hydroxy-3-methoxyphenyl)methyl]benzene-1-sulfonic acid
    • 63367-25-9
    • Inchi: 1S/C14H15NO5S/c1-20-13-7-9(2-5-12(13)16)6-10-3-4-11(15)8-14(10)21(17,18)19/h2-5,7-8,16H,6,15H2,1H3,(H,17,18,19)
    • InChI Key: RCAWJDOVRMOQIN-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1CC1C=CC(=C(C=1)OC)O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 309.06709375g/mol
  • Monoisotopic Mass: 309.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 118Ų
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